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Compound of Interest

Compound Name: Trofolastat

Cat. No.: B15192661

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a detailed protocol for SPECT/CT (Single Photon Emission
Computed Tomography/Computed Tomography) imaging of prostate cancer xenografts in
animal models using the radiopharmaceutical 99mTc-Trofolastat. 99mTc-Trofolastat, also
known as 99mTc-MIP-1404, is a small-molecule inhibitor of Prostate-Specific Membrane
Antigen (PSMA), a protein that is highly expressed on the surface of prostate cancer cells. This
makes 99mTc-Trofolastat a valuable tool for the non-invasive detection and characterization of
prostate cancer in preclinical research.

The following protocols are intended to serve as a comprehensive guide for researchers and
scientists involved in the development and evaluation of novel cancer therapeutics. The
successful implementation of these protocols will enable the acquisition of high-quality,
guantitative imaging data for assessing tumor targeting, biodistribution, and response to
therapy.

Key Experimental Protocols
Animal Models and Tumor Inoculation

Animal Strain: Male athymic nude mice (e.g., BALB/c nude or NSG) are commonly used for
xenograft studies. Age/Weight: 6-8 weeks old, with a body weight of 20-25 g. Tumor Cell Line:
LNCaP or other PSMA-expressing prostate cancer cell lines. Inoculation Procedure:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15192661?utm_src=pdf-interest
https://www.benchchem.com/product/b15192661?utm_src=pdf-body
https://www.benchchem.com/product/b15192661?utm_src=pdf-body
https://www.benchchem.com/product/b15192661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Culture LNCaP cells in appropriate media until they reach 80-90% confluency.

e Harvest the cells and resuspend them in a 1:1 mixture of serum-free media and Matrigel at a
concentration of 1 x 1077 cells/mL.

e Subcutaneously inject 100 uL of the cell suspension (1 x 1076 cells) into the right flank of
each mouse.

» Monitor tumor growth regularly using calipers. Imaging studies are typically initiated when
tumors reach a volume of 100-150 mma3.

Radiotracer Preparation and Administration

Radiolabeling: 99mTc-Trofolastat is typically prepared from a kit containing the trofolastat
precursor. The labeling is achieved by adding sodium pertechnetate (99mTcO4-) to the kit vial
and incubating at room temperature according to the manufacturer's instructions. Quality
Control: Radiochemical purity should be assessed using instant thin-layer chromatography
(ITLC) or high-performance liquid chromatography (HPLC). A radiochemical purity of >95% is
recommended. Injected Dose: The recommended injected dose for a 20-25 g mouse is 37-74
MBq (1-2 mCi) of 99mTc-Trofolastat. Administration Route: Intravenous (IV) injection via the
tail vein is the preferred route of administration.

SPECTI/CT Imaging Protocol

Animal Preparation:
o Anesthetize the mouse using isoflurane (1-2% in oxygen).
e Place the animal on the imaging bed in a prone position.

» Maintain the animal's body temperature using a heating pad. Imaging Time Point: Imaging is
typically performed 2-4 hours post-injection of 99mTc-Trofolastat. SPECT Acquisition
Parameters (Example):

» Collimator: High-resolution parallel-hole or pinhole collimator suitable for mouse imaging.

e Energy Window: 140 keV * 10%.
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e Number of Projections: 60-120 projections over 360°.

e Acquisition Time per Projection: 30-60 seconds.

o Matrix Size: 128x128 or 256x256. CT Acquisition Parameters (Example):
e Tube Voltage: 40-80 kVp.

e Tube Current: 100-500 pA.

e Number of Projections: 360-720 projections.

o Voxel Size: Isotropic, 100-200 pm.

Image Reconstruction and Analysis

SPECT Reconstruction: Images should be reconstructed using an iterative algorithm such as
Ordered Subsets Expectation Maximization (OSEM), incorporating corrections for attenuation,
scatter, and collimator-detector response. Image Fusion: The reconstructed SPECT and CT
images are co-registered to provide anatomical localization of the radiotracer uptake.
Quantitative Analysis:

o Draw regions of interest (ROIs) on the fused SPECT/CT images over the tumor and various
organs (e.g., kidneys, liver, spleen, muscle).

o Calculate the mean or maximum radioactivity concentration within each ROI (in Bg/mL or
pCi/mL).

o Convert the radioactivity concentration to the percentage of injected dose per gram of tissue
(%I1D/qg) using the following formula:

%ID/g = (Radioactivity concentration in ROI / Injected Dose) * 100

Quantitative Data Summary

The following table provides illustrative biodistribution data for 99mTc-Trofolastat in a mouse
model bearing a PSMA-positive tumor xenograft at 4 hours post-injection. Note: This data is
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representative and may vary depending on the specific animal model, tumor cell line, and

experimental conditions.

Organl/Tissue

Mean %IDIg (*x SD)

Blood 1.5(x0.3)
Heart 0.8 (£ 0.2)
Lungs 1.2(x0.3)
Liver 3.5(x0.8)
Spleen 2.1(x0.5)
Kidneys 25.0 (x5.0)
Stomach 0.5(x0.1)
Intestines 1.8 (x0.4)
Muscle 0.6 (x0.1)
Bone 1.0(x0.2)
Tumor 8.0 (x1.5)
Visualizations
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Caption: Experimental workflow for SPECT/CT imaging.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15192661?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Inputs Outputs

Quantitative Data

SPECT/CT Scanner (%ID/g)

Process P

99mTc-Trofolastat Imaging Protocol
SPECT/CT Images

Tumor-Bearing
Animal Model

Click to download full resolution via product page

Caption: Logical relationship of imaging components.
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Caption: Simplified PSMA targeting pathway.

 To cite this document: BenchChem. [Application Notes and Protocols: SPECT/CT Imaging of
99mTc-Trofolastat in Animal Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192661#spect-ct-imaging-protocol-for-99mtc-
trofolastat-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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